Cas no 478553-86-5 (ETHANONE, 2-BROMO-1-(4-PYRIDINYL)-, HYDROCHLORIDE)

• Product Name: ETHANONE, 2-BROMO-1-(4-PYRIDINYL)-, HYDROCHLORIDE
• CAS No: 478553-86-5
• MF: C₇H₇BrClNO
• MW: 236.493580102921
• CID: 3433105
• PubChem ID: 87173669
• Update Time: 2025-04-21

ETHANONE, 2-BROMO-1-(4-PYRIDINYL)-, HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• ETHANONE, 2-BROMO-1-(4-PYRIDINYL)-, HYDROCHLORIDE
• SCHEMBL899290
• 2-Bromo-1-(pyridin-4-yl)ethanone hydrochloride
• 478553-86-5

• Inchi： 1S/C7H6BrNO.ClH/c8-5-7(10)6-1-3-9-4-2-6;/h1-4H,5H2;1H
• InChI Key： VPTNAJLKKVQXRL-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CN=CC=1)=O.Cl

Computed Properties

• Exact Mass: 234.93995Da
• Monoisotopic Mass: 234.93995Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30Ų